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Compound of Interest

Compound Name: Bruceantinoside A

Cat. No.: B15594177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Bruceantinoside A, a potent antileukemic quassinoid glycoside. The information presented

herein is essential for the identification, characterization, and further development of this

natural product for potential therapeutic applications. All data is compiled from peer-reviewed

scientific literature.

Core Spectroscopic Data
The structural elucidation of Bruceantinoside A relies primarily on Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) data. These techniques provide detailed

insights into the molecular framework, connectivity, and stereochemistry of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone for determining the complex structure of

Bruceantinoside A. The following tables summarize the ¹H and ¹³C NMR chemical shift

assignments.
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Table 1: ¹³C NMR Spectroscopic Data of Bruceantinoside A (Aglycone moiety)

Carbon No. Chemical Shift (δ) ppm

1 82.54 (d)

2 197.09 (s)

3 124.87 (d)

4 162.46 (s)

5 41.21 (d)

6 25.04 (t)

7 77.64 (d)

8 44.98 (s)

9 43.15 (d)

10 44.35 (s)

11 108.97 (s)

12 70.43 (d)

13 81.10 (s)

14 48.70 (s)

15 170.11 (s)

16 167.09 (s)

20 172.83 (s)

OCH₃ 52.45 (q)

Data sourced from Hamburger et al., 1988.[1]

Note: ¹H NMR data for Bruceantinoside A, while integral to its initial structure elucidation, is

not available in a complete, tabulated format in the readily accessible literature. Researchers

are directed to the primary publication for detailed proton chemical shifts and coupling

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15594177/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-spectroscopic-data-of-bruceantinoside-a
https://www.researchgate.net/publication/19934678_1_H-_and_13_C-NMR_Spectroscopic_Studies_of_Selected_Quassinoids
https://www.benchchem.com/product/b15594177/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-spectroscopic-data-of-bruceantinoside-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


constants: Kupchan, S. M., et al. (1981). Antitumor Agents. 39. Bruceantinoside-A and -B,

Novel Antileukemic Quassinoid Glucosides From Brucea antidysenterica. Journal of Natural

Products, 44(4), 470-473.

Mass Spectrometry (MS)
Mass spectrometry data is crucial for determining the molecular weight and elemental

composition of Bruceantinoside A. While specific fragmentation data from the original

publication is not widely available in digital archives, the molecular formula is established as

C₂₈H₃₆O₁₃. High-resolution mass spectrometry (HRMS) would provide the exact mass,

confirming this composition.

Experimental Protocols
The following methodologies are representative of the techniques used for the spectroscopic

analysis of quassinoids like Bruceantinoside A.

NMR Spectroscopy
NMR spectra for similar quassinoid compounds have been recorded on spectrometers

operating at frequencies ranging from 300 MHz for ¹H and 75 MHz for ¹³C.[1]

Sample Preparation: Samples are typically dissolved in deuterated solvents such as DMSO-

d₆ at a concentration of 0.1–0.2 mol.[1]

Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for ¹H

NMR spectra. For ¹³C NMR, the solvent peak (e.g., the center line of DMSO-d₆ at 39.50

ppm) is often used as a reference.[1]

Data Acquisition:

¹³C NMR: Unambiguous assignments for quassinoids are often achieved through one-

bond and long-range heteronuclear correlation spectroscopy.[1]

2D NMR: Techniques such as COSY (Correlation Spectroscopy) and DEPT (Distortionless

Enhancement by Polarization Transfer) are employed to establish proton-proton and

carbon-proton connectivities.[1] For COSY experiments, typical parameters involve

recording 8 transients of 1K data points for each of 256 TI increments.[1]
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Mass Spectrometry
For glycosidic natural products like Bruceantinoside A, modern mass spectrometry

techniques are invaluable.

Ionization Source: Electrospray ionization (ESI) is a soft ionization technique well-suited for

analyzing polar and thermally labile molecules like glycosides, minimizing fragmentation and

preserving the molecular ion.

Mass Analyzer: High-resolution mass analyzers such as Time-of-Flight (TOF) or Orbitrap are

used to determine the accurate mass and elemental composition of the parent compound

and its fragments.

Tandem MS (MS/MS): To understand the structure of the sugar moiety and the aglycone,

tandem mass spectrometry is employed. This involves isolating the parent ion, subjecting it

to collision-induced dissociation (CID), and analyzing the resulting fragment ions. This

process helps in sequencing the sugar units and identifying the core quassinoid structure.

Visualizations
The following diagram illustrates a generalized workflow for the isolation and spectroscopic

analysis of a natural product like Bruceantinoside A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
Bruceantinoside A]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594177/docs#in-depth-technical-guide-to-the-
spectroscopic-data-of-bruceantinoside-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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